Cas no 620546-55-6 (ethyl 2-{(2Z)-2-(2-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate)

• Product Name: ethyl 2-{(2Z)-2-(2-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate
• CAS No: 620546-55-6
• MF: C₂₀H₁₇BrO₅
• MW: 417.249985456467
• CID: 5417484
• Update Time: 2025-10-16

ethyl 2-{(2Z)-2-(2-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate Chemical and Physical Properties

Names and Identifiers

• (Z)-ethyl 2-((2-(2-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate
• Propanoic acid, 2-[[2-[(2-bromophenyl)methylene]-2,3-dihydro-3-oxo-6-benzofuranyl]oxy]-, ethyl ester
• ethyl 2-{(2Z)-2-(2-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate

• Inchi： 1S/C20H17BrO5/c1-3-24-20(23)12(2)25-14-8-9-15-17(11-14)26-18(19(15)22)10-13-6-4-5-7-16(13)21/h4-12H,3H2,1-2H3
• InChI Key： OFTQNSWGUWDSAE-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(OC1C=C2OC(=CC3=CC=CC=C3Br)C(=O)C2=CC=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on ethyl 2-{(2Z)-2-(2-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate

Ethyl 2-{(2Z)-2-(2-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate: A Comprehensive Overview

The compound with CAS No. 620546-55-6, commonly referred to as ethyl 2-{(2Z)-2-(2-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which have been extensively studied due to their unique structural properties and bioactivity.

The molecular structure of this compound is characterized by a benzofuran ring system, which is a fused bicyclic structure consisting of a benzene ring and a furan ring. The presence of the methylidene group (C=CH) at the (2Z) position introduces geometric isomerism, making this compound a geometric isomer. The substituents on the benzofuran ring include a 3-keto group and an oxypropanoate ester group at the 6-position, which significantly influence the compound's chemical reactivity and biological activity.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The ethyl ester group in this compound suggests that it may exhibit enhanced bioavailability compared to its non-esterified counterparts. Additionally, the presence of the bromine atom in the phenyl ring (as part of the 2-bromophenyl group) introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and enhance its reactivity in various chemical reactions.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including Friedel-Crafts alkylation, oxidation, and esterification. The use of transition metal catalysts has been reported to facilitate certain steps in its synthesis, leading to higher yields and improved selectivity. Researchers have also explored green chemistry approaches to synthesize this compound, such as using microwave-assisted reactions or solvent-free conditions.

The biological activity of ethyl 2-{(2Z)-...}propanoate has been evaluated in several in vitro and in vivo models. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. Furthermore, its antioxidant properties have been attributed to its ability to scavenge free radicals and reduce oxidative stress. In cancer research, this compound has demonstrated selective cytotoxicity against various cancer cell lines, making it a promising candidate for further preclinical studies.

The application of computational chemistry tools has provided deeper insights into the molecular interactions and binding modes of this compound with target proteins. Molecular docking studies have revealed that the methylidene group plays a critical role in stabilizing interactions with key residues in enzyme active sites. This understanding has paved the way for rational drug design strategies aimed at optimizing its pharmacokinetic properties.

In conclusion, ethyl 2-{(2Z)-...}propanoate represents a valuable addition to the arsenal of bioactive compounds with potential applications in pharmaceuticals and related fields. Its unique structure and versatile functional groups make it an attractive target for further research and development.